Cas no 2098057-13-5 (1-(6-(2-Aminoethoxy)pyrimidin-4-yl)azetidin-3-ol)

• Product Name: 1-(6-(2-Aminoethoxy)pyrimidin-4-yl)azetidin-3-ol
• CAS No: 2098057-13-5
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 4772276
• Update Time: 2025-06-09

1-(6-(2-Aminoethoxy)pyrimidin-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-(2-aminoethoxy)pyrimidin-4-yl)azetidin-3-ol
• 1-(6-(2-Aminoethoxy)pyrimidin-4-yl)azetidin-3-ol

• Inchi： 1S/C9H14N4O2/c10-1-2-15-9-3-8(11-6-12-9)13-4-7(14)5-13/h3,6-7,14H,1-2,4-5,10H2
• InChI Key： KTZXVHRDZSFAHN-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=C(N=CN=2)OCCN)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: -0.8
• Topological Polar Surface Area: 84.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(6-(2-Aminoethoxy)pyrimidin-4-yl)azetidin-3-ol

1-(6-(2-Aminoethoxy)pyrimidin-4-yl)azetidin-3-ol: A Comprehensive Overview

The compound 1-(6-(2-Aminoethoxy)pyrimidin-4-yl)azetidin-3-ol (CAS No. 2098057-13-5) is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its pyrimidine ring system, which is a heterocyclic aromatic structure, and its azetidine moiety, a four-membered saturated ring. The presence of an aminoethoxy group at the 6-position of the pyrimidine ring further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The azetidine ring in this compound adds a unique three-dimensional conformation, which can influence its interactions with biological targets such as enzymes or receptors. This structural feature makes it a promising candidate for exploring novel therapeutic interventions.

One of the most intriguing aspects of 1-(6-(2-Aminoethoxy)pyrimidin-4-yl)azetidin-3-ol is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. Preclinical studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinases, suggesting its potential utility in targeted cancer therapies.

The synthesis of 1-(6-(2-Aminoethoxy)pyrimidin-4-yl)azetidin-3-ol involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the pyrimidine ring through cyclization reactions and the subsequent attachment of the azetidine moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

In terms of pharmacokinetics, this compound has shown favorable properties in early studies. Its bioavailability, metabolism, and excretion profiles are currently under investigation to assess its suitability for systemic administration. Understanding these parameters is crucial for determining whether this compound can progress to preclinical and clinical trials.

Another area of interest lies in the exploration of 1-(6-(2-Aminoethoxy)pyrimidin-4-yl)azetidin-3-ol as a potential modulator of ion channels. Ion channels are integral membrane proteins that regulate ion flux across cellular membranes, playing vital roles in processes such as neuronal signaling and muscle contraction. Emerging data suggest that this compound may interact with specific ion channels, offering new avenues for treating conditions like epilepsy or chronic pain.

The development of pyrimidine-based drugs has been a focal point in medicinal chemistry due to their versatility in binding to diverse biological targets. The integration of an azetidine ring into this framework introduces additional complexity, potentially enhancing selectivity and potency. Researchers are actively exploring how this compound interacts with various molecular targets to unlock its full therapeutic potential.

In conclusion, 1-(6-(2-Aminoethoxy)pyrimidin-4-yl)azetidin-3-ol (CAS No. 2098057-13-5) represents a promising lead compound in drug discovery. Its unique structure, combined with emerging insights into its biological activity and pharmacokinetic properties, positions it as a valuable tool for advancing our understanding of disease mechanisms and developing innovative treatments.